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Compound of Interest

N,N-Dimethyl-3-(piperidin-3-
Compound Name:
yl)propanamide

Cat. No.: B174542

Technical Guide: N,N-Dimethyl-3-(piperidin-3-
yl)propanamide

CAS Number: A specific CAS (Chemical Abstracts Service) registry number for N,N-Dimethyl-
3-(piperidin-3-yl)propanamide could not be definitively identified from the available public
resources. This may indicate that the compound is novel, not widely commercialized, or is
referenced under a different nomenclature. For reference, the hydrochloride salt of a similar
positional isomer, N,N-Dimethyl-3-(piperidin-4-yl)propanamide, is assigned CAS number
2279124-15-9.[1]

Introduction

N,N-Dimethyl-3-(piperidin-3-yl)propanamide is a chemical compound featuring a piperidine
ring connected to a propanamide group. The piperidine moiety is a common scaffold in
medicinal chemistry, and its derivatives are explored for a wide range of pharmacological
activities.[2][3] The N,N-dimethylpropanamide functional group can influence the compound's
solubility, polarity, and ability to interact with biological targets. This technical guide aims to
provide an overview of the synthesis, potential biological relevance, and experimental
considerations for this class of compounds, drawing from literature on structurally similar
molecules.

Physicochemical Data
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Quantitative data for the specific title compound is not available. However, for structurally

related compounds, the following properties have been reported:

Molecular
Compound Molecular .
Weight (g/mol CAS Number Reference

Name Formula )
N,N-
Dimethylpropion C5H11NO 101.15 758-96-3 [4]
amide
3-
(Dimethylamino)-
N,N- C7H16N20 144.21 17268-47-2 [5]
dimethylpropana
mide
N-phenyl-N-4-
piperidinyl-

_ C14H20N20 232.32 1609-66-1 [6]
propanamide
(Norfentanyl)
3-(3-
acetylpiperidin-1-
yl)-N,N- C12H22N202 226.32 Not Available [7]

dimethylpropana
mide

Synthesis and Experimental Protocols

While a specific protocol for N,N-Dimethyl-3-(piperidin-3-yl)propanamide is not documented

in the searched literature, a general synthetic approach can be proposed based on standard

amide bond formation reactions.

General Synthesis Workflow

A plausible synthetic route would involve the reaction of a suitable piperidine precursor with a

propanoyl chloride derivative or the coupling of a piperidinyl-propanoic acid with

dimethylamine.
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Caption: Plausible synthetic workflows for N,N-Dimethyl-3-(piperidin-3-yl)propanamide.

Example Experimental Protocol (Hypothetical)

This protocol is adapted from general procedures for N-alkylation and amidation.[8][9]

o Preparation of 3-(Piperidin-3-yl)propanoic Acid: A suitable precursor, such as 3-(pyridin-3-
yl)propanoic acid, would be subjected to catalytic hydrogenation to reduce the pyridine ring
to a piperidine ring.

 Activation of the Carboxylic Acid: The resulting 3-(piperidin-3-yl)propanoic acid would be
dissolved in an appropriate aprotic solvent (e.g., dichloromethane). An activating agent such
as thionyl chloride or a peptide coupling reagent like HBTU, along with a non-nucleophilic
base (e.g., diisopropylethylamine), would be added at a controlled temperature (e.g., 0 °C).

o Amidation: A solution of dimethylamine in a suitable solvent would be added dropwise to the
activated acid derivative. The reaction mixture would be stirred at room temperature for
several hours until completion, monitored by a technique like thin-layer chromatography.

o Work-up and Purification: The reaction would be quenched with an aqueous solution (e.g.,
sodium bicarbonate). The organic layer would be separated, washed, dried over an
anhydrous salt (e.g., sodium sulfate), and concentrated under reduced pressure. The crude
product would then be purified using column chromatography or recrystallization to yield the
final N,N-Dimethyl-3-(piperidin-3-yl)propanamide.

Potential Biological Activity and Signaling Pathways

The biological activity of N,N-Dimethyl-3-(piperidin-3-yl)propanamide has not been
specifically reported. However, the piperidine scaffold is a key component in many biologically
active molecules. For instance, certain piperidine derivatives have been investigated as
inhibitors of the NLRP3 inflammasome, a key component of the innate immune system
involved in inflammatory diseases.[10] Others have been studied for their potential as
dihydrofolate reductase (DHFR) inhibitors, which have applications in cancer and infectious
diseases.[3]

Hypothetical Signaling Pathway Interaction
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Given the structural motifs, one could speculate on its potential interaction with G-protein

coupled receptors (GPCRS) or ion channels, common targets for piperidine-containing drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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